Cas no 2639459-04-2 (2-{(benzyloxy)carbonyl(3-cyanophenyl)amino}acetic acid)

• Product Name: 2-{(benzyloxy)carbonyl(3-cyanophenyl)amino}acetic acid
• CAS No: 2639459-04-2
• MF: C₁₇H₁₄N₂O₄
• MW: 310.304064273834
• CID: 5665762
• PubChem ID: 165896586
• Update Time: 2025-05-25

2-{(benzyloxy)carbonyl(3-cyanophenyl)amino}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27722984
• 2-{[(benzyloxy)carbonyl](3-cyanophenyl)amino}acetic acid
• 2639459-04-2
• 2-{(benzyloxy)carbonyl(3-cyanophenyl)amino}acetic acid

• Inchi： 1S/C17H14N2O4/c18-10-14-7-4-8-15(9-14)19(11-16(20)21)17(22)23-12-13-5-2-1-3-6-13/h1-9H,11-12H2,(H,20,21)
• InChI Key： JLBBVDUZOIVJQF-UHFFFAOYSA-N
• SMILES： O(C(N(CC(=O)O)C1C=CC=C(C#N)C=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 310.09535693g/mol
• Monoisotopic Mass: 310.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 90.6Ų

Additional information on 2-{(benzyloxy)carbonyl(3-cyanophenyl)amino}acetic acid

Introduction to 2-{(benzyloxy)carbonyl(3-cyanophenyl)amino}acetic acid (CAS No. 2639459-04-2) in Modern Chemical and Pharmaceutical Research

2-{(benzyloxy)carbonyl(3-cyanophenyl)amino}acetic acid, identified by the CAS number 2639459-04-2, is a specialized organic compound that has garnered significant attention in the realm of chemical and pharmaceutical research. This compound, featuring a unique structural motif comprising a benzyloxy carbonyl group and a 3-cyanophenyl amino moiety, exhibits promising properties that make it a valuable candidate for various applications, particularly in the synthesis of novel pharmaceuticals and biologically active molecules.

The molecular structure of 2-{(benzyloxy)carbonyl(3-cyanophenyl)amino}acetic acid is characterized by its high degree of functionalization, which includes both electron-withdrawing and electron-donating groups. The presence of the benzyloxy carbonyl group not only enhances the stability of the compound but also facilitates its role as an intermediate in peptide coupling reactions. Simultaneously, the 3-cyanophenyl amino segment introduces a strong electron-withdrawing effect, which can influence the reactivity and selectivity of the molecule in various chemical transformations.

In recent years, there has been a growing interest in developing advanced synthetic methodologies for constructing complex molecular architectures. 2-{(benzyloxy)carbonyl(3-cyanophenyl)amino}acetic acid has emerged as a key intermediate in the synthesis of peptidomimetics and other bioactive molecules. Its ability to serve as a precursor for constructing peptide-like structures with enhanced metabolic stability has made it particularly valuable in drug discovery efforts. The benzyloxy carbonyl group, for instance, is commonly employed in protecting group strategies for amino acids, ensuring selective reactions while maintaining structural integrity.

One of the most compelling aspects of 2-{(benzyloxy)carbonyl(3-cyanophenyl)amino}acetic acid is its potential application in designing small-molecule inhibitors targeting specific biological pathways. The 3-cyanophenyl moiety, with its ability to engage in hydrogen bonding and π-stacking interactions, offers a scaffold for rational drug design. This feature has been exploited in the development of novel compounds aimed at modulating enzyme activity and receptor binding. For instance, derivatives of this compound have shown promise in inhibiting kinases and other enzymes involved in cancer progression, making it an attractive candidate for further investigation.

The pharmaceutical industry has increasingly recognized the importance of structural diversity in drug development. 2-{(benzyloxy)carbonyl(3-cyanophenyl)amino}acetic acid exemplifies how structural modifications can lead to significant changes in biological activity. By varying substituents on the benzyloxy carbonyl or 3-cyanophenyl groups, researchers can fine-tune the pharmacokinetic properties of derived compounds. This flexibility has enabled the synthesis of molecules with improved solubility, bioavailability, and target specificity.

Advances in computational chemistry have further enhanced the utility of 2-{(benzyloxy)carbonyl(3-cyanophenyl)amino}acetic acid as a building block. Molecular modeling studies have demonstrated that this compound can adopt multiple conformations, depending on its environment. These insights have guided experimentalists in optimizing synthetic routes and predicting the behavior of derived compounds under various conditions. Such computational approaches are increasingly integral to modern drug discovery pipelines, where rapid screening and optimization are essential.

The role of 2-{(benzyloxy)carbonyl(3-cyanophenyl)amino}acetic acid extends beyond its use as an intermediate in synthetic chemistry. It has also been explored as a ligand in coordination chemistry, where its ability to form stable complexes with metal ions opens up new avenues for catalytic applications. These metal complexes have shown potential in catalyzing asymmetric reactions, which are crucial for producing enantiomerically pure pharmaceuticals.

In conclusion, 2-{(benzyloxy)carbonyl(3-cyanophenyl)amino}acetic acid (CAS No. 2639459-04-2) represents a versatile and multifunctional compound with broad applications in chemical synthesis and pharmaceutical research. Its unique structural features make it an invaluable tool for constructing complex molecules with tailored biological activities. As research continues to evolve, it is likely that this compound will play an even more significant role in advancing our understanding of molecular interactions and developing novel therapeutic agents.